Cas no 124221-71-2 (3'-Aminobiphenyl-3-carboxylic acid)

• Product Name: 3'-Aminobiphenyl-3-carboxylic acid
• CAS No: 124221-71-2
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD03839954
• CID: 103842
• PubChem ID: 2772299
• Update Time: 2025-05-24

3'-Aminobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Amino-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3'-amino-
• 3-(3-AMINOPHENYL)BENZOIC ACID
• 3-Aminobiphenyl-3-carboxylic acid
• 3'-Amino-biphenyl-3-carboxylic acid
• 3'-AMinobiphenyl-3-carboxylic acid
• AKOS B025029
• AKOS BAR-0131
• VITAS-BB TBB000332
• ART-CHEM-BB B025029
• 3'-amino-3-biphenylcarboxylic acid
• 3-BIPHENYL-3'-AMINO-CARBOXYLIC ACID
• 3'-AMINO[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• 3'-Amino-biphenyl-3-carboxylic acid;3-BIPHENYL-3'-AMINO-CARBOXYLIC ACID
• 3-amino-biphenyl-3-carboxylicacid
• SY238595
• BB 0222470
• BS-19590
• 3'-amino-biphenyl-3-carboxylic acid, AldrichCPR
• EN300-1142105
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-amino-
• SCHEMBL1252434
• SB79065
• FT-0763132
• CHEMBL189593
• MFCD03839954
• 3'-Amino-[1,1'-biphenyl]-3-carboxylicacid
• DTXSID40378215
• ZEA22171
• BDBM50475371
• AKOS000314414
• CS-0171093
• 3 inverted exclamation mark -Amino-[1,1 inverted exclamation mark -biphenyl]-3-carboxylic Acid
• 124221-71-2
• AMY20936
• DB-062228
• 3''-Amino-[1,1''-biphenyl]-3-carboxylic Acid
• STK004952
• 3'-Aminobiphenyl-3-carboxylic acid

• MDL： MFCD03839954
• Inchi： 1S/C13H11NO2/c14-12-6-2-4-10(8-12)9-3-1-5-11(7-9)13(15)16/h1-8H,14H2,(H,15,16)
• InChI Key： RQKFSJNOPKCEJI-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Solid
• PSA: 63.32000
• LogP: 3.21520

3'-Aminobiphenyl-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Aminobiphenyl-3-carboxylic acid

3'-Aminobiphenyl-3-carboxylic Acid: A Comprehensive Overview

3'-Aminobiphenyl-3-carboxylic acid, identified by the CAS number 124221-71-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique biphenyl structure, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of 3'-Aminobiphenyl-3-carboxylic acid consists of a biphenyl ring system with an amino group at the 3' position and a carboxylic acid group at the 3 position. This arrangement imparts the molecule with unique electronic properties, which are crucial for its interactions within biological systems. The biphenyl moiety is known for its ability to participate in π-π stacking interactions, a property that is often exploited in the design of bioactive molecules.

Recent research has focused on the synthesis and characterization of 3'-Aminobiphenyl-3-carboxylic acid. One study published in 2023 explored the use of this compound as a building block for constructing larger molecular frameworks. The authors demonstrated that the amino and carboxylic acid functionalities could be readily modified to create derivatives with enhanced bioactivity. This work underscores the versatility of 124221-71-2 as a starting material for chemical synthesis.

In addition to its synthetic applications, 3'-Aminobiphenyl-3-carboxylic acid has shown promise in pharmacological studies. Preclinical trials have indicated that this compound may possess anti-inflammatory and antioxidant properties. These findings have led to further investigations into its potential use as a therapeutic agent in conditions such as neurodegenerative diseases and cardiovascular disorders.

The development of efficient synthetic routes for 124221-71-2 has also been a topic of recent research. A 2024 study reported a novel method involving palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the compound. This advancement is expected to facilitate large-scale production, making it more accessible for both academic and industrial applications.

In terms of applications, 3'-Aminobiphenyl-3-carboxylic acid has found use in materials science as well. Its ability to form self-assembled monolayers has been explored for potential applications in surface modification and nanotechnology. Researchers have demonstrated that films formed by this compound exhibit excellent stability and adhesion properties, making them suitable for use in electronic devices.

The environmental impact of 124221-71-2 has also been a subject of recent studies. Assessments conducted in 2024 have indicated that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 3'-Aminobiphenyl-3-carboxylic acid, with its unique chemical structure and diverse functional groups, continues to be a valuable compound in various scientific disciplines. Its applications span from drug discovery to materials science, with ongoing research expanding our understanding of its potential uses. As advancements in synthetic methods and biological studies continue, this compound is poised to play an increasingly important role in both academic and industrial settings.